Cas no 438612-41-0 (3-(Pentafluorophenyl)carbamoylpropanoic Acid)

• Product Name: 3-(Pentafluorophenyl)carbamoylpropanoic Acid
• CAS No: 438612-41-0
• MF: C₁₀H₆F₅NO₃
• MW: 283.151560306549
• MDL: MFCD01336909
• CID: 3114606
• PubChem ID: 3592945
• Update Time: 2025-06-30

3-(Pentafluorophenyl)carbamoylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(pentafluorophenyl)carbamoyl]propanoic acid
• 438612-41-0
• NSA61241
• CS-0239636
• 4-oxo-4-(2,3,4,5,6-pentafluoroanilino)butanoic acid
• 4-oxo-4-[(pentafluorophenyl)amino]butanoic acid
• EN300-216401
• 3-((Pentafluorophenyl)carbamoyl)propanoic acid
• AKOS003236662
• 979-026-8
• C10H6F5NO3
• STK430076
• 3-(Pentafluorophenyl)carbamoylpropanoic Acid

• MDL： MFCD01336909
• Inchi： 1S/C10H6F5NO3/c11-5-6(12)8(14)10(9(15)7(5)13)16-3(17)1-2-4(18)19/h1-2H2,(H,16,17)(H,18,19)
• InChI Key： PJXBXTXOZPKSCL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1NC(CCC(=O)O)=O)F)F)F)F

Computed Properties

• Exact Mass: 283.02678386Da
• Monoisotopic Mass: 283.02678386Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(Pentafluorophenyl)carbamoylpropanoic Acid

3-(Pentafluorophenyl)carbamoylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 438612-41-0, commonly referred to as 3-(Pentafluorophenyl)carbamoylpropanoic Acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a pentafluorophenyl group with a carbamoylpropanoic acid moiety, rendering it versatile for various applications.

3-(Pentafluorophenyl)carbamoylpropanoic Acid is characterized by its intricate molecular architecture. The pentafluorophenyl group, a derivative of benzene with five fluorine atoms substituted at the para positions, contributes to the compound's stability and electronic properties. This group is known for its high chemical resistance and ability to participate in various chemical reactions, making it a valuable component in the synthesis of advanced materials. The carbamoylpropanoic acid moiety, on the other hand, introduces hydrophilic characteristics, enhancing the compound's solubility and reactivity in aqueous environments.

Recent studies have highlighted the potential of 3-(Pentafluorophenyl)carbamoylpropanoic Acid in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting complex biological systems. The compound's ability to form stable amides and esters has made it a valuable building block in medicinal chemistry. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor interactions, paving the way for novel therapeutic agents.

In addition to its pharmacological applications, 3-(Pentafluorophenyl)carbamoylpropanoic Acid has found utility in materials science. Its unique combination of hydrophobic and hydrophilic properties makes it an ideal candidate for the development of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated the use of this compound as a monomer in the synthesis of high-performance materials with tailored mechanical and thermal properties.

The synthesis of 3-(Pentafluorophenyl)carbamoylpropanoic Acid involves a multi-step process that typically begins with the preparation of the pentafluorophenyl group. This is followed by coupling reactions to introduce the carbamoylpropanoic acid moiety. The process requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, to optimize the production process.

From an environmental perspective, 3-(Pentafluorophenyl)carbamoylpropanoic Acid exhibits favorable biodegradation characteristics under specific conditions. Studies have shown that its fluorinated groups can influence its persistence in natural environments, making it essential to consider eco-friendly practices during its production and application.

In conclusion, 3-(Pentafluorophenyl)carbamoylpropanoic Acid (CAS No. 438612-41-0) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile properties, and wide-ranging applications make it a cornerstone in contemporary research and development efforts across multiple disciplines.